Cas no 848321-08-4 ([(2-Methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate)

[(2-Methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate is a specialized chemical compound with applications in agrochemical and pharmaceutical research. Its molecular structure combines a dichloropyridine moiety with a methoxy-methylphenyl carbamoyl group, offering unique reactivity and potential as an intermediate in synthetic chemistry. The dichloropyridine component provides stability and versatility for further functionalization, while the carbamoyl methyl ester linkage enhances solubility and reactivity in organic transformations. This compound is particularly valued for its role in developing herbicidal and pesticidal agents, leveraging its selective binding properties. High purity and consistent synthesis protocols ensure reliability for research and industrial applications. Proper handling and storage are recommended due to its reactive functional groups.

[(2-Methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate structure

848321-08-4 structure

Product name:[(2-Methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

CAS No:848321-08-4

MF:C₁₆H₁₄Cl₂N₂O₄

MW:369.199362277985

CID:5884453

PubChem ID:2485133

[(2-Methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- AB00738870-01
- EN300-26602068
- Z16552065
- [(2-methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
- ZINC03367443
- 848321-08-4
- AKOS033509663
- [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate
- Inchi： 1S/C16H14Cl2N2O4/c1-9-3-5-12(23-2)11(7-9)19-14(21)8-24-16(22)15-10(17)4-6-13(18)20-15/h3-7H,8H2,1-2H3,(H,19,21)
- InChI Key： LLOSXPADOQTSPB-UHFFFAOYSA-N
- SMILES： ClC1=CC=C(N=C1C(=O)OCC(NC1C=C(C)C=CC=1OC)=O)Cl

Computed Properties

Exact Mass: 368.0330623g/mol
Monoisotopic Mass: 368.0330623g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 24
Rotatable Bond Count: 6
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 77.5Å²
XLogP3: 3.9

[(2-Methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26602068-0.05g	[(2-methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate	848321-08-4	95.0%	0.05g	$212.0	2025-03-20

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Additional information on [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate

Comprehensive Analysis of [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 848321-08-4)

In the realm of specialized chemical compounds, [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 848321-08-4) stands out due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in research circles, combines a pyridine carboxylate backbone with a methoxy-methylphenyl carbamoyl moiety, making it a subject of interest in advanced chemical synthesis and material science.

The molecular structure of this compound features a 3,6-dichloropyridine core, which is known for its electron-withdrawing characteristics, coupled with a carbamoyl methyl ester functional group. This combination enhances its reactivity in nucleophilic substitution reactions, a topic frequently searched by chemists exploring heterocyclic compound modifications. Researchers are particularly intrigued by its potential role in developing bioactive intermediates, a trending topic in pharmaceutical R&D.

Recent discussions in scientific forums highlight the growing demand for customized chemical building blocks, and CAS No. 848321-08-4 fits this niche perfectly. Its chlorinated pyridine segment is often leveraged in the synthesis of agrochemicals and specialty polymers, aligning with industry trends toward sustainable and high-performance materials. Users searching for "pyridine derivatives applications" or "carbamoyl methyl esters in synthesis" will find this compound highly relevant.

From a technical perspective, the compound’s solubility profile and thermal stability have been key focus areas in recent studies. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize its purity, a detail often queried by quality control professionals. Additionally, its crystallization behavior under varying conditions has been explored to optimize industrial-scale production processes.

Environmental and safety considerations are paramount in modern chemical research. While not classified as hazardous, proper handling protocols for halogenated compounds like this one are frequently searched topics. The compound’s biodegradability and eco-toxicity data are under investigation, reflecting the broader shift toward green chemistry principles.

In summary, [(2-Methoxy-5-methylphenyl)carbamoyl]methyl 3,6-dichloropyridine-2-carboxylate (CAS No. 848321-08-4) exemplifies innovation in functionalized heterocycles. Its versatility in organic synthesis and alignment with industry demands for tailored molecules ensure its continued relevance in both academic and industrial settings.